1,6,10-Dodecatrien-3-ol, 3,7,11-trimethyl-
1,6,10-Dodecatrien-3-ol, 3,7,11-trimethyl-
Nerolidol, also known as peruviol or (+/-)-nerolidol, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Nerolidol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, nerolidol is primarily located in the membrane (predicted from logP) and cytoplasm. Nerolidol is a citrus, floral, and green tasting compound that can be found in a number of food items such as lime, pummelo, tea, and bitter gourd. This makes nerolidol a potential biomarker for the consumption of these food products. Nerolidol is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
142-50-7
VCID:
VC0092582
InChI:
InChI=1S/C15H26O/c1-6-15(5,16)12-8-11-14(4)10-7-9-13(2)3/h6,9,11,16H,1,7-8,10,12H2,2-5H3/b14-11-/t15-/m1/s1
SMILES:
CC(=CCCC(=CCCC(C)(C=C)O)C)C
Molecular Formula:
C15H26O
Molecular Weight:
222.37 g/mol
1,6,10-Dodecatrien-3-ol, 3,7,11-trimethyl-
CAS No.: 142-50-7
Main Products
VCID: VC0092582
Molecular Formula: C15H26O
Molecular Weight: 222.37 g/mol
| CAS No. | 142-50-7 |
|---|---|
| Product Name | 1,6,10-Dodecatrien-3-ol, 3,7,11-trimethyl- |
| Molecular Formula | C15H26O |
| Molecular Weight | 222.37 g/mol |
| IUPAC Name | (3S,6Z)-3,7,11-trimethyldodeca-1,6,10-trien-3-ol |
| Standard InChI | InChI=1S/C15H26O/c1-6-15(5,16)12-8-11-14(4)10-7-9-13(2)3/h6,9,11,16H,1,7-8,10,12H2,2-5H3/b14-11-/t15-/m1/s1 |
| Standard InChIKey | FQTLCLSUCSAZDY-QKXCFHHRSA-N |
| Isomeric SMILES | CC(=CCC/C(=C\CC[C@@](C)(C=C)O)/C)C |
| SMILES | CC(=CCCC(=CCCC(C)(C=C)O)C)C |
| Canonical SMILES | CC(=CCCC(=CCCC(C)(C=C)O)C)C |
| Boiling Point | 276.0 °C |
| Density | 0.872-0.879 |
| Melting Point | 25 °C <25°C |
| Physical Description | Solid Colourless or very pale straw-coloured oily liquid; Faint woody-floral, slightly rose apple aroma |
| Description | Nerolidol, also known as peruviol or (+/-)-nerolidol, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Nerolidol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, nerolidol is primarily located in the membrane (predicted from logP) and cytoplasm. Nerolidol is a citrus, floral, and green tasting compound that can be found in a number of food items such as lime, pummelo, tea, and bitter gourd. This makes nerolidol a potential biomarker for the consumption of these food products. Nerolidol is a potentially toxic compound. |
| Solubility | Soluble in most fixed oils and propylene glycol; slightly soluble in water; insoluble in glycerol Soluble (in ethanol) |
| Synonyms | 3,7,11-trimethyl-1,6,10-dodecatrien-3-ol nerolidol nerolidol, (E)-isomer nerolidol, (S-(E))-isomer nerolidol, (S-(Z))-isomer nerolidol, (Z)-isomer peruviol |
| PubChem Compound | 5356544 |
| Last Modified | Nov 11 2021 |
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